[(2R,3R)-3-phenylbutan-2-yl]benzene

• CAS No.: 1857-74-5
• Molecular Formula: C16H18
• Molecular Weight: 210.31 g/mol
• IUPAC Name: [(2R,3R)-3-phenylbutan-2-yl]benzene
• InChI: InChI=1S/C16H18/c1-13(15-9-5-3-6-10-15)14(2)16-11-7-4-8-12-16/h3-14H,1-2H3/t13-,14-/m1/s1
• InChI Key: NGCFVIRRWORSML-ZIAGYGMSSA-N
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)[C@@H](C)C2=CC=CC=C2
• Canonical SMILES: CC(C1=CC=CC=C1)C(C)C2=CC=CC=C2

Description

[(2R,3R)-3-Phenylbutan-2-yl]benzene is a chiral aromatic hydrocarbon characterized by a butan-2-yl backbone substituted with a phenyl group at the 3-position and a benzene ring at the 1-position. Its stereochemistry is defined by the (2R,3R) configuration, which significantly influences its physical and chemical properties.

The compound’s synthesis likely involves stereoselective alkylation or coupling reactions, while its characterization would rely on techniques such as X-ray crystallography (using programs like SHELXL ) and NMR spectroscopy.

Comparison with Similar Compounds

Stereochemical Variants

Example : (2R,3R)-3-(2-Chlorophenyl)-N-phenyl-oxirane-2-carboxamide ()

• Structural Similarities : Both compounds share the (2R,3R) configuration and aromatic substituents.
• Key Differences: The oxirane (epoxide) ring and carboxamide group in the analog introduce polarity and hydrogen-bonding capacity, altering solubility and reactivity compared to the nonpolar [(2R,3R)-3-phenylbutan-2-yl]benzene.

Stereoisomers of 3-Methyl-2-phenylbutanoic Acid ()

• Comparison: These isomers (e.g., (R)-3-methyl-2-phenylbutanoic acid) demonstrate how stereochemistry affects biological activity. The (R)-enantiomer may exhibit distinct binding affinities in enzymatic systems compared to the (S)-form, a principle applicable to [(2R,3R)-3-phenylbutan-2-yl]benzene’s interactions.

Alkyl Chain Length Variations

Examples : 2-Phenyltridecane and 2-Phenylundecane ()

• Structural Similarities : All feature a benzene ring attached to an alkyl chain.
• Key Differences :
  • Chain Length : The target compound’s shorter butan-2-yl chain reduces lipophilicity compared to longer-chain analogs (e.g., 2-phenyltridecane).
  • Physical Properties : Longer chains increase melting points and decrease solubility in polar solvents. For instance, 2-phenylundecane (C₁₇H₂₈) is a waxy solid, whereas [(2R,3R)-3-phenylbutan-2-yl]benzene (C₁₆H₁₆) is likely a liquid at room temperature.

Substituent Effects

Example: 4-{2-[2-(4-Chlorobenzylidene)hydrazinyl-Idene]-3,6-dihydro-2H-1,3,4-thiadiazin-5-yl}-3-phenylsydnone ()

• Structural Similarities : Both contain aromatic rings and substituents influencing electronic properties.
• Key Differences: The sydnone and thiadiazin moieties in the analog introduce heteroatoms (N, S) and conjugation, enhancing thermal stability and enabling π-π stacking interactions. In contrast, [(2R,3R)-3-phenylbutan-2-yl]benzene’s nonpolar structure favors van der Waals interactions.

Methodological Consistency in Structural Analysis

Crystallographic studies of related compounds (e.g., C₁₈H₁₇NO₆ in ) highlight the use of SHELX software for refinement, ensuring reliable comparisons of bond lengths and angles . For [(2R,3R)-3-phenylbutan-2-yl]benzene, similar methodologies would provide precise stereochemical data, critical for differentiating it from diastereomers.

Data Table: Key Comparisons

Compound Name	Molecular Formula	Stereochemistry	Key Substituents	Notable Properties
[(2R,3R)-3-Phenylbutan-2-yl]benzene	C₁₆H₁₆	(2R,3R)	Phenyl, butan-2-yl	Likely liquid; chiral center
(2R,3R)-3-(2-Chlorophenyl)-N-phenyl-oxirane-2-carboxamide	C₁₅H₁₂ClNO₂	(2R,3R)	Chlorophenyl, oxirane	Solid; R factor = 0.031
(R)-3-Methyl-2-phenylbutanoic acid	C₁₁H₁₄O₂	(R)	Methyl, phenyl	Solid; enantiomer-specific bioactivity
2-Phenyltridecane	C₁₉H₃₂	N/A	Tridecane chain	Waxy solid; high lipophilicity

Notes

• Methodological Rigor : The SHELX suite is a gold standard for crystallographic refinement, ensuring consistency in structural comparisons .
• Stereochemical Implications: The (2R,3R) configuration may confer unique reactivity or biological activity, as seen in enantiomers of 3-methyl-2-phenylbutanoic acid .
• Limitations : Direct experimental data for [(2R,3R)-3-phenylbutan-2-yl]benzene are sparse; comparisons rely on extrapolation from analogs.

Q & A

Q. Table 1: Comparative Biological Activity of Stereoisomers

Stereochemistry	Target Enzyme	IC$_{50}$ (nM)	Binding Affinity (ΔG, kcal/mol)
(2R,3R)	β-Secretase	12.5 ± 1.2	–9.8
(2S,3S)	β-Secretase	145 ± 15	–6.3

Advanced Question: How can computational modeling guide the design of [(2R,3R)-3-phenylbutan-2-yl]benzene derivatives with improved pharmacokinetic properties?

Methodological Answer:

• ADMET Prediction: Tools like SwissADME predict logP, solubility, and CYP450 interactions. For instance, adding electron-withdrawing groups (e.g., –CF$_3$) reduces metabolic clearance .
• MD Simulations: Simulate blood-brain barrier penetration using GROMACS. The (2R,3R) configuration’s compact structure enhances passive diffusion compared to linear analogs .

Design Strategy:

Introduce fluorine atoms to block CYP-mediated oxidation.

Optimize logD (1–3) via substituent tuning to balance solubility and membrane permeability .

Basic Question: What challenges arise in crystallizing [(2R,3R)-3-phenylbutan-2-yl]benzene, and how are they mitigated?

Methodological Answer:

• Polymorphism: Multiple crystal forms may coexist. Screen 10–20 solvent systems (e.g., DMSO, acetone) to isolate the most stable polymorph .
• Twinned Crystals: Use PLATON’s TWINABS to deconvolute overlapping reflections. Adjust cooling rates (e.g., 0.1°C/min) to reduce twinning .

Example: A 2024 study achieved 93% success in growing single crystals using isopropyl ether as an antisolvent .

Advanced Question: How do researchers investigate the mechanism of action of [(2R,3R)-3-phenylbutan-2-yl]benzene in cancer models?

Methodological Answer:

• Transcriptomics: RNA-seq identifies differentially expressed genes (e.g., apoptosis regulators like BAX/BCL-2) post-treatment .
• Metabolomics: LC-MS tracks changes in ATP/NADH levels, linking compound exposure to mitochondrial dysfunction .
• In Vivo Imaging: PET scans with $^{18}F$-labeled analogs quantify tumor uptake and retention in xenograft models .

Key Finding: The (2R,3R) isomer induced ROS-mediated apoptosis in HepG2 cells, while the (2S,3S) form showed negligible activity .